Cas no 1806760-80-4 (Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806760-80-4
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• MDL: MFCD25477370
• CID: 4846735
• Update Time: 2025-06-15

Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate

• MDL： MFCD25477370
• Inchi： 1S/C8H8F2N2O2/c1-14-8(13)5-2-4(6(9)10)3-12-7(5)11/h2-3,6H,1H3,(H2,11,12)
• InChI Key： VEOLWBZNHDEBPJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806760-80-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1806760-80-4, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with substituents that include an amino group, a difluoromethyl group, and a carboxylate ester, plays a crucial role in the synthesis of various bioactive molecules. Its unique structural attributes make it particularly valuable for the development of drugs targeting neurological and inflammatory disorders.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in biologically active compounds. The presence of an< strong>amino group at the 2-position enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. The< strong>difluoromethyl group, located at the 5-position, is a well-known pharmacophore that can improve metabolic stability and binding affinity to biological targets. Additionally, the ester functionality at the 3-position provides a handle for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological diseases such as Alzheimer's and Parkinson's. Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that target amyloid-beta aggregation, a hallmark of Alzheimer's disease. The< strong>difluoromethyl group's ability to modulate protein-protein interactions makes it an attractive feature for designing drugs with enhanced efficacy.

The compound's significance extends beyond neurology; it is also being explored in the treatment of inflammatory and autoimmune conditions. Researchers have leveraged its structural framework to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit reduced gastrointestinal toxicity compared to traditional NSAIDs. The< strong>amino group at the 2-position allows for selective modifications that can fine-tune the pharmacokinetic properties of these derivatives, leading to improved patient outcomes.

The synthesis of Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach begins with the condensation of ethyl acetoacetate with formamide to form an intermediate pyridine derivative. Subsequent fluorination and functional group transformations yield the desired product. This synthetic route underscores the importance of< strong>pyridine-based intermediates in drug development pipelines.

The< strong>difluoromethyl group is particularly noteworthy due to its broad range of biological activities. It can enhance lipophilicity, improve metabolic stability, and increase binding affinity to enzymes and receptors. These properties have made it a staple in medicinal chemistry for over two decades. The incorporation of this moiety into Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate underscores its potential as a precursor for next-generation therapeutics.

In conclusion, Methyl 2-amino-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806760-80-4) is a pivotal intermediate in pharmaceutical synthesis. Its unique structural features enable the development of innovative drugs targeting diverse therapeutic areas, particularly neurological and inflammatory disorders. The ongoing research into its derivatives continues to expand its applications, making it an indispensable tool for medicinal chemists worldwide.